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Compound of Interest

Compound Name: Pentylone hydrochloride

Cat. No.: B593145 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Pentylone is a controlled substance in many jurisdictions. The information provided

herein is for research and informational purposes only and does not endorse or encourage the

use of this substance.

Introduction
Pentylone (hydrochloride), also known as β-Keto-Methylbenzodioxolylpentanamine or 1-(1,3-

benzodioxol-5-yl)-2-(methylamino)pentan-1-one, is a substituted cathinone that emerged in the

new psychoactive substances (NPS) market.[1] Understanding its pharmacokinetic profile is

crucial for forensic toxicology, clinical treatment of intoxication, and the development of

potential therapeutic interventions. This guide provides a comprehensive overview of the

current scientific understanding of the pharmacokinetics of pentylone hydrochloride,

including its metabolism, analytical quantification, and the limited available data on its in vivo

behavior.

Metabolism of Pentylone
The metabolism of pentylone has been primarily investigated through in vitro studies utilizing

human liver microsomes (HLM). These studies have identified several key phase I metabolic

pathways.

The primary routes of pentylone metabolism are:
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N-dealkylation: The removal of the methyl group from the amine.

Demethylenation: The opening of the methylenedioxy ring structure.

Hydroxylation: The addition of a hydroxyl group to the pentylone molecule.[2]

Ketone Reduction: While not definitively shown for pentylone itself, the reduction of the beta-

ketone to the corresponding alcohol is a prominent metabolic pathway for the closely related

compound N-ethyl pentylone and is a likely pathway for pentylone as well.[3]

These metabolic transformations produce a range of metabolites that can be used as

biomarkers for pentylone ingestion.[2][3]

Metabolic Pathway Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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